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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetaldehyde

Cat. No.: B102937 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Furan-2-yl)-2-
oxoacetaldehyde, a versatile bifunctional building block with applications in heterocyclic

synthesis and potential relevance in medicinal chemistry. This document outlines commercially

available suppliers, detailed physicochemical properties, safety information, and key

experimental protocols for its utilization. Furthermore, it explores its potential metabolic

pathways and interaction with cellular signaling cascades.

Commercial Availability
2-(Furan-2-yl)-2-oxoacetaldehyde (also known as 2-furylglyoxal) is readily available from

several chemical suppliers. The compound is typically offered at a purity of 95% or higher and

is suitable for research and development purposes.

Table 1: Commercial Suppliers of 2-(Furan-2-yl)-2-oxoacetaldehyde
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Supplier Purity
Available
Quantities

CAS Number

A2B Chem 95% 100mg, 250mg 17090-71-0[1]

LabSolutions 95% 100mg, 250mg, 1g 17090-71-0[2][3]

BLDpharm Not specified Not specified 17090-71-0[4]

GlpBio Not specified 100mg 17090-71-0[5]

Lab-Chemicals.Com Not specified Not specified Not specified

Note: Pricing and stock availability are subject to change. Please consult the respective

supplier's website for the most current information.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety data for 2-(Furan-2-yl)-2-
oxoacetaldehyde is provided below. It is imperative to consult the Safety Data Sheet (SDS)

provided by the supplier before handling this chemical.[5][6]

Table 2: Physicochemical Properties of 2-(Furan-2-yl)-2-oxoacetaldehyde
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Property Value Reference

CAS Number 17090-71-0 [1][2][4][7]

Molecular Formula C₆H₄O₃ [7]

Molecular Weight 124.09 g/mol [2]

Appearance Yellow solid [7]

Melting Point 68-70 °C [7]

Purity Typically ≥95% [1][2]

Storage Conditions
Store at 2-8°C under an inert

atmosphere, desiccated.
[2][3]

Solubility

Information not readily

available, likely soluble in

organic solvents.

InChI
InChI=1S/C6H4O3/c7-4-5(8)6-

2-1-3-9-6/h1-4H
[2][3]

Table 3: Safety Information for 2-(Furan-2-yl)-2-oxoacetaldehyde
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Hazard Category GHS Pictogram Hazard Statement
Precautionary
Statement

Acute Toxicity, Oral Danger
H301: Toxic if

swallowed.

P301 + P310 + P330:

IF SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

Rinse mouth.[8]

Acute Toxicity,

Inhalation
Danger H330: Fatal if inhaled.

P304 + P340 + P310:

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Immediately call a

POISON

CENTER/doctor.[8]

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage.

P280, P302 + P352,

P305 + P351 + P338:

Wear protective

gloves/protective

clothing/eye

protection/face

protection. IF ON

SKIN: Wash with

plenty of water. IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[6]

This is not an exhaustive list of all hazards. Always refer to the full Safety Data Sheet (SDS)

before use.[6][8]
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Experimental Protocols
2-(Furan-2-yl)-2-oxoacetaldehyde is a valuable precursor for the synthesis of various

heterocyclic compounds due to its adjacent aldehyde and ketone functionalities. Below are

detailed, adaptable protocols for key synthetic transformations.

Synthesis of 2-(Furan-2-yl)quinoxaline
This protocol describes the condensation reaction of 2-(Furan-2-yl)-2-oxoacetaldehyde with a

1,2-diamine to form a quinoxaline ring system. Quinoxalines are a class of compounds with a

wide range of biological activities, including anticancer and anti-inflammatory properties.[2][9]

[10][11][12][13]

Reaction Scheme:

Reactants

Product

2-(Furan-2-yl)-2-oxoacetaldehyde

2-(Furan-2-yl)quinoxaline
+

1,2-Phenylenediamine

1,4-Dicarbonyl Compound Hemiacetal Intermediate

Acid Catalyst
(e.g., H₂SO₄, P₂O₅) Substituted FuranDehydration

2-(Furan-2-yl)-2-oxoacetaldehyde
+ Active Methylene Compound

(e.g., Malononitrile, Ethyl Cyanoacetate)
α,β-Unsaturated Product

Base Catalyst
(e.g., Piperidine, Triethylamine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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